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The table below summarizes the core parameters for designing a linearity evaluation study, based on general

LC-MS method validation principles [1].

Parameter

Recommendation & Purpose

Application Example

Calibration Type

Number of
Concentration
Levels

Concentration

Range

Measurement
Protocol

Matrix-matched standards preferred to
account for matrix effects on ionization [1].

Minimum of 6, but ~10 levels
recommended to adequately define the

range and for robust statistical analysis [1].

Must encompass lowest (5%) to highest
(120%) expected analyte release in
samples [1] [2].

Analysis order should be randomized to
account for instrument drift; each level
measured in at least 2 replicates [1].

Protocols for Statistical Evaluation

Prepare standards in blank matrix
extract (e.g., tomato homogenate
for pesticide analysis) [1].

Arange from 5% to 120% of the
nominal target concentration [2].
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After collecting data, linearity of the calibration curve is evaluated. The general workflow and statistical

methods are summarized in the following diagram and table.

(Collect Experimental Data)

Visual Evaluation &
Residuals Plot

Statistical Linearity Tests

Lack-of-Fit Test Mandel's Fitting Test

Assess Model Fit

Investigate or Use

Use Linear Model Non-Linear Model

Click to download full resolution via product page

Test Purpose & Calculation

Interpretation

| Lack-of-Fit Test [1] | Compares deviation from linear model (MSS; ) to inherent random error

(MSSerror)- Fealculated = MSSLoF / MSSerror | If Fealculated > Frabulateds the linear model is not adequate. | |

Mandel's Fitting Test [1] | Compares the goodness-of-fit of a linear model (Sy1) vs. a non-linear model like
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a parabola (Syp). Feaiculated = S%2 / S%1 | If Fealculated > Frabulated> the non-linear model provides a

significantly better fit. | | Equivalence Testing [3] | Uses a two one-sided tests (TOST) approach to evaluate
if the bias from using a linear model is within pre-specified, acceptable limits. | A closed-form solution that

makes testing easier to implement. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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